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Compound of Interest

Compound Name: SulfoxFluor

Cat. No.: B6592572 Get Quote

In the realm of modern synthetic chemistry, the strategic introduction of fluorine atoms can

dramatically alter the properties of a molecule, enhancing its metabolic stability, binding affinity,

and lipophilicity. This has made deoxyfluorination, the conversion of alcohols to alkyl fluorides,

a cornerstone transformation in drug discovery and materials science. Among the arsenal of

reagents available for this purpose, SulfoxFluor and Deoxo-Fluor have emerged as prominent

players. This guide provides a detailed, data-driven comparison of their mechanisms,

performance, and practical considerations to aid researchers in selecting the optimal reagent

for their synthetic challenges.
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Feature SulfoxFluor Deoxo-Fluor

Reagent Type Crystalline Solid Clear Yellow Liquid

Thermal Stability Bench-stable
More thermally stable than

DAST

Primary Byproduct

N-tosyl-4-

chlorobenzenesulfonamide

ammonium salt (precipitate)

N,N-bis(2-methoxyethyl)amine

(soluble)

Byproduct Interference Minimal, easily filtered
Can react with acyl fluoride

intermediates

Reaction Speed
Rapid, often at room

temperature

Generally requires cooling (0

°C to -78 °C) then warming to

RT

Selectivity
High fluorination/elimination

selectivity

Can lead to elimination

byproducts

Mechanistic Insights: A Tale of Two Pathways
The divergent reactivity of SulfoxFluor and Deoxo-Fluor stems from their distinct mechanistic

pathways.

SulfoxFluor: The reaction of SulfoxFluor with an alcohol, facilitated by a base such as DBU,

proceeds through a highly electrophilic sulfonimidate ester intermediate. This intermediate then

undergoes a rapid SN2 displacement by the fluoride ion to yield the desired alkyl fluoride. The

byproduct, an ammonium salt of N-tosyl-4-chlorobenzenesulfonamide, conveniently

precipitates out of the reaction mixture, simplifying purification.[1]
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R-OH [Sulfonimidate Ester Intermediate]

+ SulfoxFluor
+ Base

SulfoxFluor

Base (e.g., DBU)

R-F
+ F⁻ (from DBU·HF)

Byproduct (precipitate)

R-OH [Alkoxyaminosulfur
Difluoride Intermediate]

+ Deoxo-Fluor

Deoxo-Fluor

R-F
SN2 attack by F⁻

Soluble Amine Byproduct
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Start

Dissolve alcohol (1.0 equiv)
and SulfoxFluor (1.2 equiv)

in anhydrous toluene.

Add DBU (1.6 equiv)
dropwise at room temperature.

Stir at room temperature
for 30 min - 2h.

Filter to remove
precipitated byproduct.

Purify by flash
column chromatography.

End

 

Start

Dissolve alcohol (1.0 equiv)
in anhydrous DCM.

Cool the solution to 0 °C
(or -78 °C).

Add Deoxo-Fluor (1.5 - 3.0 equiv)
dropwise.

Allow the reaction to warm
to room temperature and stir overnight.

Quench with saturated
aqueous NaHCO₃.

Extract with DCM.

Purify by flash
column chromatography.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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